5-Chloro-1-methyl-1H-pyrazolo[4,3-b]pyridine

• IUPAC Name: 5-chloro-1-methylpyrazolo[4,3-b]pyridine
• InChI: InChI=1S/C7H6ClN3/c1-11-6-2-3-7(8)10-5(6)4-9-11/h2-4H,1H3
• InChI Key: CODRHGFLLXLPLV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)N=C(C=C2)Cl
• Molecular Formula: C7H6ClN3
• Molecular Weight: 167.59 g/mol

Description

5-Chloro-1-methyl-1H-pyrazolo[4,3-b]pyridine, also known as CMPP, is a heterocyclic aromatic compound that is used in a variety of scientific applications. It is a colorless, volatile liquid with a boiling point of 156°C. CMPP has a unique structure that is composed of a pyrazole ring fused with a pyridine ring, and it contains a chlorine atom in the 5-position. This compound has a variety of applications in organic synthesis, medicinal chemistry, and biochemical research.

Scientific Research Applications

Structural and Optical Characteristics

• Optical and Junction Characteristics : Pyrazolo[4,3-b]pyridine derivatives exhibit significant optical and diode characteristics, useful in electronic devices. The derivatives, including similar structures, demonstrate varying optical energy gaps and show potential for use as photosensors (Zedan, El-Taweel, & El-Menyawy, 2020).

Applications in Materials Science

• Synthesis and Device Characterization : Similar pyrazolo[4,3-b]pyridine compounds have been synthesized and analyzed for their thermal stability and polycrystalline structure. These compounds show potential in thin-film fabrication and electronic device applications (El-Menyawy, Zedan, & Nawar, 2019).

Corrosion Inhibition

• Corrosion Inhibitors for Mild Steel : Derivatives of pyrazolo[3,4-b]pyridine, though not the exact compound , have been explored as potential corrosion inhibitors for mild steel. These studies provide insights into the application of similar structures in industrial corrosion protection (Dandia, Gupta, Singh, & Quraishi, 2013).

Chemical Synthesis Advancements

• Sonogashira-Type Reactions : Studies involving similar pyrazolo compounds have developed new synthesis methods, like Sonogashira-type reactions, which could be applicable to the synthesis of 5-Chloro-1-methyl-1H-pyrazolo[4,3-b]pyridine (Vilkauskaitė, Šačkus, & Holzer, 2011).

Biomedical Research

• Synthesis and Antiviral Activity : While not directly on 5-Chloro-1-methyl-1H-pyrazolo[4,3-b]pyridine, research on pyrazolo[3,4-b]pyridine derivatives has shown potential in developing antiviral compounds. This suggests possible biomedical applications for similar structures (Bernardino et al., 2007).